Cas no 184919-90-2 (1-benzyl-4-phenylmethanesulfonylpiperidine)

• Product Name: 1-benzyl-4-phenylmethanesulfonylpiperidine
• CAS No: 184919-90-2
• MF: C₁₉H₂₃NO₂S
• MW: 329.4564
• CID: 5346055
• Update Time: 2025-05-20

1-benzyl-4-phenylmethanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(phenylmethyl)-4-[(phenylmethyl)sulfonyl]-
• 1-benzyl-4-benzylsulfonylpiperidine
• 1-benzyl-4-(benzylsulfonyl)piperidine
• 1-benzyl-4-phenylmethanesulfonylpiperidine

• Inchi： 1S/C19H23NO2S/c21-23(22,16-18-9-5-2-6-10-18)19-11-13-20(14-12-19)15-17-7-3-1-4-8-17/h1-10,19H,11-16H2
• InChI Key： LNFWQCRPRWHAGC-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(C1([H])C([H])([H])C([H])([H])N(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 437
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-benzyl-4-phenylmethanesulfonylpiperidine

Professional Introduction to Compound with CAS No. 184919-90-2 and Product Name: 1-benzyl-4-phenylmethanesulfonylpiperidine

The compound with the CAS number 184919-90-2, identified by the product name 1-benzyl-4-phenylmethanesulfonylpiperidine, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential therapeutic applications. The unique combination of a benzyl group, a phenylmethylsulfonyl moiety, and a piperidine ring contributes to its distinct chemical properties, making it a valuable candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly for their role as bioisosteres that can modulate the pharmacokinetic and pharmacodynamic properties of lead compounds. The presence of the 1-benzyl-4-phenylmethanesulfonylpiperidine structure in this compound suggests potential interactions with biological targets that could be exploited for therapeutic benefit. Specifically, the phenylmethylsulfonyl group may contribute to binding affinity and selectivity, while the piperidine ring provides a scaffold for further functionalization.

In the context of contemporary pharmaceutical research, compounds like 1-benzyl-4-phenylmethanesulfonylpiperidine are being explored for their potential in treating a variety of diseases. The benzyl group, in particular, has been shown to enhance solubility and bioavailability, which are critical factors in drug development. Additionally, the sulfonyl group often serves as a key pharmacophore, influencing both potency and selectivity. These features make this compound an intriguing subject for further investigation.

The synthesis of 1-benzyl-4-phenylmethanesulfonylpiperidine involves sophisticated organic chemistry techniques that require precise control over reaction conditions. The introduction of the phenylmethylsulfonyl group necessitates careful consideration of reaction pathways to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to access complex structures more efficiently, which is essential for developing novel therapeutics.

One of the most promising applications of 1-benzyl-4-phenylmethanesulfonylpiperidine is in the development of central nervous system (CNS) drugs. Piperidine derivatives have been extensively studied for their potential as serotonin receptor modulators, which are relevant in treating conditions such as depression and anxiety. The structural features of this compound may allow it to interact with serotonin receptors in a way that could lead to novel therapeutic effects.

Furthermore, the compound's potential as an intermediate in drug synthesis cannot be overstated. Its unique structure provides a versatile platform for chemical modification, allowing researchers to explore various derivatives with tailored properties. This flexibility is crucial in drug discovery, where optimizing pharmacological profiles often requires iterative modifications.

Evaluation of 1-benzyl-4-phenylmethanesulfonylpiperidine in preclinical studies has revealed several interesting properties. Its molecular weight and lipophilicity suggest good oral bioavailability, while its solubility profile indicates potential for formulation into various dosage forms. These characteristics make it an attractive candidate for further development into a clinical candidate.

The role of computational chemistry in understanding the behavior of 1-benzyl-4-phenylmethanesulfonylpiperidine cannot be ignored. Molecular modeling techniques have been instrumental in predicting how this compound might interact with biological targets at the atomic level. These insights are invaluable for guiding experimental design and optimizing lead compounds.

In conclusion, 1-benzyl-4-phenylmethanesulfonylpiperidine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a compelling subject for further research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.